Cas no 2700401-32-5 (N-(2-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethyl)-5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide)

• Product Name: N-(2-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethyl)-5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
• CAS No: 2700401-32-5
• MF: C₁₆H₂₂N₄O₄S
• MW: 366.435282230377
• CID: 6795183
• PubChem ID: 3290948
• Update Time: 2024-09-13

N-(2-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethyl)-5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,5-dioxopyrrol-1-yl)ethyl]-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanamide
• N-[2-(2,5-dioxopyrrol-1-yl)ethyl]-5-{2-oxo-hexahydrothieno[3,4-d]imidazol-4-yl}pentanamide
• 2700401-32-5
• G64838
• N-(2-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethyl)-5-(2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide

• Inchi： 1S/C16H22N4O4S/c21-12(17-7-8-20-13(22)5-6-14(20)23)4-2-1-3-11-15-10(9-25-11)18-16(24)19-15/h5-6,10-11,15H,1-4,7-9H2,(H,17,21)(H2,18,19,24)
• InChI Key： ODCTWTNIHLTHBX-UHFFFAOYSA-N
• SMILES： S1CC2C(C1CCCCC(NCCN1C(C=CC1=O)=O)=O)NC(N2)=O
• SMILES： C1C2C(C(S1)CCCCC(=O)NCCN3C(=O)C=CC3=O)NC(=O)N2

Computed Properties

• Exact Mass: 366.13617637g/mol
• Monoisotopic Mass: 366.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 133Ų